Cas no 13643-05-5 (1,2-Pentadiene,4-methyl-)

• Product Name: 1,2-Pentadiene,4-methyl-
• CAS No: 13643-05-5
• MF: C₆H₁₀
• MW: 82.1436018943787
• CID: 231511
• PubChem ID: 139527
• Update Time: 2025-04-19

1,2-Pentadiene,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pentadiene,4-methyl-
• 4-methylpenta-1,2-diene
• 4-Methyl-1,2-pentadiene
• CH2=C=CHCH(CH3)2
• 1,2-Pentadiene, 4-methyl-
• 13643-05-5
• InChI=1/C6H10/c1-4-5-6(2)3/h5-6H,1H2,2-3H

• Inchi： 1S/C6H10/c1-4-5-6(2)3/h5-6H,1H2,2-3H3
• InChI Key： CAAAXQFHDYHTTC-UHFFFAOYSA-N
• SMILES： C(C=C=C)(C)C

Computed Properties

• Exact Mass: 82.0783
• Monoisotopic Mass: 82.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 64.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.674
• Melting Point: -94.9°C (estimate)
• Boiling Point: 67.2°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.4
• PSA: 0